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This guide provides a comparative analysis of Azido-FTY720's binding characteristics to
sphingosine-1-phosphate (S1P) receptors, contextualized through the lens of competition
assays. While direct head-to-head quantitative data for Azido-FTY720 is not readily available
in the public domain, this document outlines the established methodologies for such cross-
validation and presents comparative data for the parent compound, FTY720 (Fingolimod), and
other key S1P receptor modulators.

FTY720 is a prodrug that, once phosphorylated in vivo to FTY720-phosphate (FTY720-P), acts
as a potent agonist at four of the five S1P receptors: S1P1, S1P3, S1P4, and S1P5.[1] This
interaction leads to the internalization and degradation of the S1P1 receptor, which is crucial for
lymphocyte egress from lymphoid tissues.[1] Azido-FTY720, as a photoactivatable analog of
FTY720, is designed to be a valuable tool for elucidating the molecular interactions between
FTY720 and its receptors through photoaffinity labeling. Competition binding assays are a
fundamental technique to validate that such probes bind to the same site as the parent
compound and to quantify their binding affinity.
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Data Presentation: Comparative Binding Affinities of
S1P Receptor Modulators

The following table summarizes the binding affinities (Ki, in nM) of FTY720-phosphate and
other S1P receptor modulators at the S1P1 and S1P5 receptors, as determined by competitive
radioligand binding assays.[2][3] This data serves as a benchmark for the expected binding
profile of Azido-FTY720.

Compound S1P1 Ki (nM) S1P5 Ki (nM)
S1P (endogenous ligand) 0.28 2.5
FTY720-phosphate 0.16 0.94
Siponimod 0.43 5.5

Etrasimod 0.61 18
Ponesimod 0.42 6.7
KRP-203-phosphate 0.17 25
Amiselimod-phosphate 0.23 25

Data sourced from a competitive radioligand binding assay using [3H]-ozanimod.[2][3]

Mandatory Visualization
S1P Receptor Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of S1P or
FTY720-phosphate to the S1P1 receptor, leading to receptor internalization and downstream
cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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